Cas no 7165-63-1 (N,N'-bis(2-chlorobenzyl)octane-2,7-diaminium dichloride)

• Product Name: N,N'-bis(2-chlorobenzyl)octane-2,7-diaminium dichloride
• CAS No: 7165-63-1
• MF: C₂₂H₃₂Cl₄N₂
• MW: 466.314882278442
• CID: 1753343
• PubChem ID: 23553
• Update Time: 2025-04-21

N,N'-bis(2-chlorobenzyl)octane-2,7-diaminium dichloride Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-chlorobenzyl)octane-2,7-diaminium dichloride
• 2,7-octanediamine, N~2~,N~7~-bis[(2-chlorophenyl)methyl]-, hydrochloride (1:2)
• N,N'-Bis(2-chlorobenzyl)octane-2,7-diamine dihydrochloride
• (2-chlorophenyl)methyl-[7-[(2-chlorophenyl)methylazaniumyl]octan-2-yl]azanium,dichloride
• 7165-63-1
• N,N'-Bis(o-chlorobenzyl)-1,6-dimethyl-1,6-hexanediamine dihydrochloride
• N,N'-(2,7-Octamethylene)bis(2-chlorobenzylamine) dihydrochloride
• Benzylamine, N,N'-(2,7-octamethylene)bis(2-chloro-, dihydrochloride
• 1,6-HEXANEDIAMINE, N,N'-BIS(o-CHLOROBENZYL)-1,6-DIMETHYL-, DIHYDROCHLORIDE

• Inchi： 1S/C22H30Cl2N2.2ClH/c1-17(25-15-19-11-5-7-13-21(19)23)9-3-4-10-18(2)26-16-20-12-6-8-14-22(20)24;;/h5-8,11-14,17-18,25-26H,3-4,9-10,15-16H2,1-2H3;2*1H
• InChI Key： DLQDGZNPWADSOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C[NH2+]C(C)CCCCC(C)[NH2+]CC1C=CC=CC=1Cl.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 431.8818
• Monoisotopic Mass: 464.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 332
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2

Experimental Properties

• Boiling Point: 490.5°C at 760 mmHg
• Flash Point: 250.4°C
• PSA: 28.2